Cas no 725746-97-4 (Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-)

Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]- structure
725746-97-4 structure
Product Name:Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-
CAS No:725746-97-4
MF:C10H16N2O
MW:180.246842384338
CID:4159149
PubChem ID:23088363
Update Time:2025-04-24

Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-
    • 1-[5-Methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]ethanone
    • 725746-97-4
    • SCHEMBL6155240
    • DTXSID701204234
    • Inchi: 1S/C10H16N2O/c1-7(2)6-12-8(3)10(5-11-12)9(4)13/h5,7H,6H2,1-4H3
    • InChI Key: APILUAXCJJYKHC-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=C(C)N(CC(C)C)N=C1)C

Computed Properties

  • Exact Mass: 180.126263138Da
  • Monoisotopic Mass: 180.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 34.9Ų
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